Cas no 10308-13-1 (Vertine)

• Product Name: Vertine
• CAS No: 10308-13-1
• Molecular Formula: C₂₆H₂₉NO₅
• Molecular Weight: 435.5122
• CID: 148621
• PubChem ID: 5315204

Vertine Properties

Names and Identifiers

• 20H-6,20-Methano-11,15-metheno-1H,8H-benzo[g]pyrido[2,1-d][1,5]oxaazacyclohexadecin-8-one,2,3,4,4a,5,6-hexahydro-14-hydroxy-17,18-dimethoxy-, (4aR,6S,9Z,20S)-
• 20H-6,20-Methano-11,15-metheno-1H,8H-benzo[g]pyrido[2,1-d][1,5]oxaazacyclohexadecin-8-one,2,3,4,4a,5,6-hexahydro-14-hydroxy-1
• Lythran-12-one, 2'-hydroxy-4'',5''-dimethoxy-, (10.α.)-
• Vertine【alkaloid】
• (10alpha,13Z)-2'-Hydroxy-4'',5''-dimethoxylythran-12-one
• 18H-6,20-methano-15,11-metheno-2H,6H-pyrido[1,2-b][6,2]benzoxaazacyclohexadecin-18-one, 1,3,4,20,21,21a-hexahydro-12-hydroxy-8,9-dimethoxy-, (6S,16Z,20S,21aR)-
• Cryogenine
• Vertine
• Cryogenine【alkaloid】
• (10α)-2'-Hydroxy-4'',5''-dimethoxylythran-12-one
• Vertinealkaloid
• OR77C8W8TA
• Cryogenine (alkaloid)
• NSC 272693
• NSC-272693
• AKOS040756358
• Lythran-12-one, 2'-hydroxy-4'',5''-dimethoxy-, (10.alpha.)-
• (4AR,6S,9Z,20S)-2,3,4,4A,5,6-HEXAHYDRO-14-HYDROXY-17,18-DIMETHOXY-20H-6,20-METHANO-11,15-METHENO-1H,8H-BENZO(G)PYRIDO(2,1-D)(1,5)OXAAZACYCLOHEXADECIN-8-ONE
• DTXSID201099973
• VERTINE, (+)-
• (10.ALPHA.)-4,5-DIMETHOXY-2-HYDROXYLYTHRAN-12-ONE
• (4aR,6S,9Z,20S)-2,3,4,4a,5,6-Hexahydro-14-hydroxy-17,18-dimethoxy-20H-6,20-methano-11,15-metheno-1H,8H-benzo[g]pyrido[2,1-d][1,5]oxaazacyclohexadecin-8-one
• (10-alpha)-4'',5''-Dimethoxy-2'-hydroxylythran-12-one
• CHEMBL1173218
• (+)-VERTINE
• 2'-hydroxy-4'',5''-dimethoxy-10alpha-lythran-12-one
• Lythran-12-one, 2'-hydroxy-4'',5''-dimethoxy-, (10alpha)-
• 10308-13-1
• 20H-6,20-METHANO-11,15-METHENO-1H,8H-BENZO(G)PYRIDO(2,1-D)(1,5)OXAAZACYCLOHEXADECIN-8-ONE, 2,3,4,4A,5,6-HEXAHYDRO-14-HYDROXY-17,18-DIMETHOXY-, (4AR,6S,9Z,20S)-
• (1S,13Z,17S,19R)-9-hydroxy-4,5-dimethoxy-16-oxa-24-azapentacyclo[15.7.1.18,12.02,7.019,24]hexacosa-2,4,6,8,10,12(26),13-heptaen-15-one
• (13Z)-9-Hydroxy-4,5-dimethoxy-16-oxa-24-azapentacyclo[15.7.1.18,12.02,7.019,24]hexacosa-2,4,6,8,10,12(26),13-heptaen-15-one
• UNII-OR77C8W8TA
• SCHEMBL1119034
• CHEBI:3929
• Q5190532
• lythrine

• InChIKey： WCZWUYYJZVBKDZ-VMSBZHFZSA-N
• Inchi： 1S/C26H29NO5/c1-30-24-14-19-20(15-25(24)31-2)22-13-18(12-17-5-3-4-10-27(17)22)32-26(29)9-7-16-6-8-23(28)21(19)11-16/h6-9,11,14-15,17-18,22,28H,3-5,10,12-13H2,1-2H3/b9-7-/t17-,18+,22+/m1/s1
• SMILES： O1C(C([H])=C([H])C2C([H])=C([H])C(=C(C=2[H])C2=C([H])C(=C(C([H])=C2[C@]2([H])C([H])([H])[C@]1([H])C([H])([H])[C@@]1([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])N12)OC([H])([H])[H])OC([H])([H])[H])O[H])=O |t:3|

Computed Properties

• Exact Mass: 435.205
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 2
• Monoisotopic Mass: 435.205
• Heavy Atom Count: 32
• Complexity: 698
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.6
• Topological Polar Surface Area: 68.2
• Molecular Weight: 435.5

Experimental Properties

• LogP: 4.64230
• PSA: 68.23000
• Refractive Index: 1.643
• Boiling Point: 655.4°C at 760 mmHg
• Flash Point: 350.2°C
• Density: 1.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolizidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolizidines Quinolizidines